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Compound of Interest

Compound Name: Bis-PEG7-acid

Cat. No.: B1667464

An In-depth Technical Guide to the Safe Handling of Bis-PEG7-acid

This guide provides comprehensive safety and handling information for Bis-PEG7-acid,
intended for researchers, scientists, and professionals in the field of drug development.
Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the
integrity of the product.

Chemical Identification and Properties

Bis-PEG7-acid is a homobifunctional crosslinker containing two terminal carboxylic acid
groups separated by a hydrophilic polyethylene glycol (PEG) spacer. This structure makes it a
valuable tool in bioconjugation, particularly for linking molecules to primary amines.

Table 1: Physical and Chemical Properties of Bis-PEG7-acid

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1667464?utm_src=pdf-interest
https://www.benchchem.com/product/b1667464?utm_src=pdf-body
https://www.benchchem.com/product/b1667464?utm_src=pdf-body
https://www.benchchem.com/product/b1667464?utm_src=pdf-body
https://www.benchchem.com/product/b1667464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
HO2CCH2CH20-PEG7-

Synonyms CH2CH2CO2H, Bis-PEG7- [1]
dicarboxylic acid

CAS Number 94376-75-7; 1246189-43-4 [11[2]

Molecular Formula C18H34011 [2]

Molecular Weight 426.46 g/mol [3]

Appearance Colorless to viscous liquid

Purity >97%

N Soluble in agueous media,
Solubility

DMSO, and DMF

Hazard Identification and Safety Precautions

While specific quantitative toxicity data such as LD50 values are not readily available, Bis-

PEG?7-acid is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects. It is essential to handle this compound with appropriate care.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H302 Harmful if swallowed.
Very toxic to aquatic life with
H410 _
long lasting effects.
] Wash skin thoroughly after
Precautionary P264 ]
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Avoid release to the
P273 .
environment.
IF SWALLOWED: Call a
POISON CENTER or
P301 + P312 S
doctor/physician if you feel
unwell.
P330 Rinse mouth.
P391 Collect spillage.
Dispose of contents/container
P501 to an approved waste disposal

plant.

Occupational Exposure Limits: There are no established occupational exposure limits (e.g.,

PEL, TLV) for Bis-PEG7-acid. Therefore, it is crucial to minimize exposure through engineering

controls and personal protective equipment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin and eye contact, inhalation, and

ingestion.
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Handling Bis-PEG7-acid

Protects from Prevents skin . . Minimizes
Protects clothing and skin . X
splashes contact inhalation

Personal Prptective Equipment (PPE)

\4 A4

A4
Safety Goggles Chemical-resistant Gloves Laboratory Coat or Use in a Chemical
with side-shields (Nitrile or Neoprene) Disposable Gown Fume Hood

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling Bis-PEG7-acid.
Handling and Storage
Handling:

e Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of any aerosols or vapors.

e Avoid contact with skin, eyes, and clothing.

» Wash hands thoroughly after handling.

¢ Do not eat, drink, or smoke in the laboratory.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended storage temperature is -20°C.

+ Keep away from incompatible materials such as strong acids, alkalis, and oxidizing/reducing
agents.
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Accidental Release and First Aid Measures

Accidental Release:

e Ensure adequate ventilation and evacuate personnel from the affected area.

o Wear appropriate personal protective equipment (see Section 3).

» Contain the spill using an inert absorbent material (e.g., diatomite, universal binders).
o Collect the absorbed material into a suitable container for disposal.

o Decontaminate the spill area and equipment by scrubbing with alcohol.

e Prevent the product from entering drains or water courses.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Experimental Protocols

The following provides a general protocol for handling and using Bis-PEG7-acid in
bioconjugation applications.

Preparation of Stock Solutions:

e Due to its viscous nature, it is recommended to prepare a stock solution for easier handling.
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» Equilibrate the vial of Bis-PEG7-acid to room temperature before opening to prevent
moisture condensation.

» Dissolve the reagent in an anhydrous, water-miscible organic solvent such as
dimethylsulfoxide (DMSO) or dimethylformamide (DMF).

» Store the unused stock solution at -20°C under an inert gas (e.g., argon or nitrogen) and
sealed with a septum to minimize air and moisture exposure.

Activation of Carboxylic Acid Groups for Amine Coupling (Two-Step EDC/NHS Method): This
protocol is for the activation of the terminal carboxylic acids of Bis-PEG7-acid to form an

amine-reactive NHS ester.
o Activation:

o Dissolve Bis-PEG7-acid in an appropriate buffer. A non-amine containing buffer such as
MES (2-(N-morpholino)ethanesulfonic acid) at pH 4.5-6.0 is recommended for the
activation step.

o Add a 10-fold molar excess of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and
a 25-fold molar excess of N-hydroxysulfosuccinimide (sulfo-NHS) to the Bis-PEG7-acid

solution.
o Allow the reaction to proceed for 15 minutes at room temperature.
o Conjugation:

o Immediately before adding the amine-containing molecule (e.g., protein, peptide), the pH
of the reaction mixture can be raised to 7.2-7.5 for optimal coupling. Use a non-amine
buffer such as phosphate-buffered saline (PBS).

o Add the amine-containing molecule to the activated Bis-PEG7-acid solution.
o Allow the conjugation reaction to proceed for 2 hours at room temperature.
e Quenching:

o To stop the reaction, add an amine-containing buffer such as Tris or hydroxylamine.
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Caption: Workflow for the two-step conjugation of Bis-PEG7-acid to an amine-containing
molecule.

Stability and Decomposition

Bis-PEG7-acid is stable under recommended storage conditions. However, exposure to high
temperatures, especially in the presence of air, can lead to thermo-oxidative degradation. The
degradation mechanism for polyethylene glycols typically involves random chain scission and
oxidation, which can compromise the integrity of the molecule.
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Caption: Conceptual thermo-oxidative degradation pathway of the PEG component in Bis-
PEG7-acid.

Disposal Considerations

Dispose of Bis-PEG7-acid and its contaminated materials in accordance with local, state, and
federal regulations. It is classified as a hazardous waste and should be handled by a licensed
professional waste disposal service. Do not allow the material to be released into the
environment.

Disclaimer: This document is intended as a guide for the safe handling of Bis-PEG7-acid and
is based on currently available information. It is the responsibility of the user to conduct a
thorough risk assessment for their specific application and to implement appropriate safety
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measures. Always consult the most recent Safety Data Sheet (SDS) from the supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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